Cas no 116754-80-4 (3-Methyl-15-phenylpentadecanoic acid)

• Product Name: 3-Methyl-15-phenylpentadecanoic acid
• CAS No: 116754-80-4
• MF: C₂₂H₃₆O₂
• MW: 332.520047187805
• CID: 199708
• PubChem ID: 2737146
• Update Time: 2025-10-28

3-Methyl-15-phenylpentadecanoic acid Chemical and Physical Properties

Names and Identifiers

• 15-Phenyl-3-methylpentadecanoic acid
• 3-METHYL-15-PHENYLPENTADECANOIC ACID
• A-methyl
• Benzenepentadecanoicacid,
• OR6474
• 15-Phenyl-3-methylpentadecaneSre
• 15-PHENYL-3-METHYL-PENTADECANOIC ACID
• 15-Phenyl-beta-methylpentadecanoic acid
• 15-PHENYL-3-METHYL-PENTADECANECARBOXYLIC ACID
• ?-methyl-
• Benzenepentadecanoic acid, beta-methyl-
• SCHEMBL5074784
• 116754-80-4
• DTXSID90922146
• MFCD00040787
• 3-METHYL-15-PHENYLPENTADECANOICACID
• 15-Phenyl-3-methylpentadecanecarboxylic acid
• FT-0707973
• GETJXADZUDOMNR-UHFFFAOYSA-N
• A10384
• 3-Methyl-15-phenylpentadecanoic acid

• Inchi： 1S/C22H36O2/c1-20(19-22(23)24)15-11-8-6-4-2-3-5-7-9-12-16-21-17-13-10-14-18-21/h10,13-14,17-18,20H,2-9,11-12,15-16,19H2,1H3,(H,23,24)
• InChI Key： GETJXADZUDOMNR-UHFFFAOYSA-N
• SMILES： OC(CC(C)CCCCCCCCCCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 332.27200
• Monoisotopic Mass: 332.27153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.954
• Melting Point: 37-39°C
• Boiling Point: 463°Cat760mmHg
• Flash Point: 359.6°C
• Refractive Index: 1.498
• PSA: 37.30000
• LogP: 6.63100

3-Methyl-15-phenylpentadecanoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 3-Methyl-15-phenylpentadecanoic acid

Comprehensive Analysis of 3-Methyl-15-phenylpentadecanoic acid (CAS No. 116754-80-4): Properties, Applications, and Industry Insights

3-Methyl-15-phenylpentadecanoic acid (CAS No. 116754-80-4) is a specialized organic compound with a unique molecular structure combining a phenyl group and a branched alkyl chain. This long-chain fatty acid derivative has garnered attention in pharmaceutical and cosmetic research due to its potential as a bioactive intermediate. The compound's amphiphilic properties, derived from its carboxylic acid head and hydrophobic tail, make it particularly interesting for formulation scientists exploring novel delivery systems.

Recent studies highlight the growing importance of phenyl-containing fatty acids in developing sustainable surfactants and emollients, aligning with the global shift toward green chemistry solutions. The methyl branching at the 3-position of 3-Methyl-15-phenylpentadecanoic acid enhances its steric stability, a feature increasingly valued in high-performance lubricant additives and polymer modifiers. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its >95% purity in commercial samples, meeting stringent pharmaceutical-grade standards.

The compound's structure-activity relationship has become a focal point in medicinal chemistry research, particularly for lipid-based drug formulations. Its C15 backbone demonstrates optimal compatibility with biological membranes, prompting investigations into its role as a permeation enhancer for transdermal delivery systems. Industry reports indicate rising demand for such tailor-made fatty acids in cosmeceutical applications, driven by consumer preference for science-backed skincare ingredients.

From a synthetic perspective, 116754-80-4 represents an excellent example of precision organic synthesis. Modern catalytic coupling methods have significantly improved its production efficiency, reducing the environmental footprint compared to traditional linear synthesis pathways. These advancements address growing ESG (Environmental, Social, and Governance) concerns in chemical manufacturing while maintaining cost competitiveness in bulk production.

Emerging applications in advanced material science leverage the compound's ability to form self-assembled monolayers (SAMs) on metal surfaces. This property is being explored for developing anti-corrosion coatings and sensor interfaces, particularly in the microelectronics sector. The phenyl ring's π-electron system enables unique surface interactions, making it valuable for nano-scale engineering applications where conventional materials reach performance limits.

Quality control protocols for 3-Methyl-15-phenylpentadecanoic acid emphasize rigorous testing for isomeric purity and residual solvents, reflecting the compound's use in GMP-compliant processes. Storage recommendations typically specify argon-blanketed containers at -20°C to prevent oxidative degradation, ensuring batch-to-batch consistency for critical applications. These stringent handling requirements underscore its classification as a high-value specialty chemical rather than a commodity product.

The global market for functionalized fatty acids like 116754-80-4 is projected to grow at 6.8% CAGR through 2030, according to recent market intelligence reports. This growth is fueled by expanding applications in biodegradable polymers and controlled-release formulations, where the compound's tunable hydrophobicity offers distinct advantages over conventional alternatives. Patent analysis reveals increasing IP activity around derivatives of this molecule, particularly for anti-inflammatory compositions and barrier-enhancing formulations.

From a regulatory standpoint, 3-Methyl-15-phenylpentadecanoic acid complies with major chemical inventories including TSCA, REACH, and EINECS, facilitating international trade. Its environmental fate studies demonstrate favorable biodegradation profiles, an important consideration for formulators addressing eco-design requirements. These characteristics position it favorably against shorter-chain alternatives facing increasing regulatory scrutiny in certain markets.

Cutting-edge research explores the compound's potential in supramolecular chemistry, where its molecular recognition capabilities enable novel host-guest systems. The steric hindrance introduced by the methyl group creates unique conformational constraints that researchers are exploiting to design next-generation catalysts. Such applications highlight how subtle structural modifications in branched fatty acids can yield significant functional advantages in asymmetric synthesis.

For formulation scientists, the pH-dependent behavior of 3-Methyl-15-phenylpentadecanoic acid offers valuable rheological control opportunities. Its critical micelle concentration (CMC) measurements show temperature-responsive characteristics useful in developing smart delivery systems. These properties are particularly relevant for topical formulations requiring precise drug release kinetics, meeting the pharmaceutical industry's growing demand for precision dermatology solutions.